Cas no 1806034-31-0 (Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate
• CAS No: 1806034-31-0
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895621
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate

• Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)9-8(16-3)5-7(10(12)13)6(2)14-9/h5,10H,4H2,1-3H3
• InChI Key： YGZDAWXGVBJJSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)OCC)N=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate

Introduction to Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate (CAS No. 1806034-31-0)

Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate (CAS No. 1806034-31-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate is particularly noteworthy. It consists of a pyridine ring substituted with a difluoromethyl group, a methoxy group, and a methyl group, with an ethyl ester moiety attached to the carboxylic acid functionality. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate. One common approach involves the reaction of 3-bromo-5-methoxy-2-methylpyridine with ethyl difluoroacetate in the presence of a suitable base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another synthetic route involves the coupling of 3-bromo-5-methoxy-2-methylpyridine with ethyl difluoroacetate using palladium-catalyzed cross-coupling reactions. These methods provide robust and efficient pathways for the synthesis of this compound.

The biological activities of Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate have been extensively studied in recent years. One of the most significant findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Recent research has also explored the pharmacological properties of Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate. Studies have shown that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as a therapeutic agent. Furthermore, preclinical studies have indicated that this compound can effectively cross the blood-brain barrier, suggesting its potential application in neurological disorders.

In addition to its therapeutic potential, Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate has been investigated for its use as an agrochemical. Its unique structure and properties make it an effective herbicide and fungicide, providing new opportunities for crop protection and agricultural productivity. Ongoing research is focused on optimizing its formulation and application methods to enhance its efficacy and environmental safety.

The structural diversity and functional versatility of Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate have also led to its exploration in other areas of chemistry and materials science. For example, it has been used as a building block in the synthesis of more complex molecules with diverse applications. Its ability to form stable complexes with metal ions has also been studied, opening up possibilities for its use in catalysis and coordination chemistry.

In conclusion, Ethyl 3-(difluoromethyl)-5-methoxy-2-methylpyridine-6-carboxylate (CAS No. 1806034-31-0) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing medicinal chemistry, pharmaceuticals, agrochemicals, and materials science.